Cas no 3040-24-2 (Propanedioic acid, (3-ethoxy-2-propenylidene)-, diethyl ester)
3040-24-2 structure
Product Name:Propanedioic acid, (3-ethoxy-2-propenylidene)-, diethyl ester
CAS No:3040-24-2
MF:C12H18O5
MW:242.268324375153
CID:1442678
PubChem ID:365954
Update Time:2025-04-20
Propanedioic acid, (3-ethoxy-2-propenylidene)-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid, (3-ethoxy-2-propenylidene)-, diethyl ester
- diethyl 2-(3-ethoxyprop-2-enylidene)propanedioate
- DTXSID50327133
- Diethyl [3-ethoxyprop-2-enylidene]malonate
- Diethyl 3-ethoxyallylidenemalonate
- SCHEMBL7424890
- 3040-24-2
- HGFFSRDAOVLOSG-UHFFFAOYSA-N
-
- Inchi: 1S/C12H18O5/c1-4-15-9-7-8-10(11(13)16-5-2)12(14)17-6-3/h7-9H,4-6H2,1-3H3
- InChI Key: HGFFSRDAOVLOSG-UHFFFAOYSA-N
- SMILES: O(C(/C(/C(=O)OCC)=C/C=COCC)=O)CC
Computed Properties
- Exact Mass: 242.11544
- Monoisotopic Mass: 242.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 9
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.1
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- PSA: 61.83
Propanedioic acid, (3-ethoxy-2-propenylidene)-, diethyl ester Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
2. Agricultural
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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